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Compound of Interest

Compound Name: NOTA-NHS ester

The N-hydroxysuccinimide ester of 1,4,7-triazacyclononane-1,4,7-triacetic acid (NOTA-NHS
ester) is a bifunctional chelator integral to the fields of radiopharmaceutical chemistry,
bioconjugation, and molecular imaging.[1][2] This compound uniquely combines two key
chemical entities:

o ANOTA (1,4,7-triazacyclononane-N,N',N"-triacetic acid) core: This macrocyclic component is
a powerful chelating agent, forming highly stable complexes with various metal ions. It is
particularly valued for its ability to securely bind radiometals like Gallium-68 (°8Ga) and
Copper-64 (54Cu), which are used in Positron Emission Tomography (PET) imaging.[2][3]

e An N-hydroxysuccinimide (NHS) ester group: This functional group is highly reactive towards
primary amines (-NHz), such as those found on the side chains of lysine residues or at the N-
terminus of proteins and peptides.[2][4]

This dual functionality allows NOTA-NHS ester to act as a molecular bridge, first covalently
attaching to a biomolecule of interest (e.g., an antibody or peptide) and then serving as a
coordination site for a radiometal. This creates targeted radiopharmaceuticals for diagnostic
imaging or therapeutic applications.[2]

Chemical Structure and Physicochemical Properties

The molecular structure of NOTA-NHS ester consists of the nine-membered triazacyclononane
ring, functionalized with three acetic acid groups and one activated NHS ester.[1] This
configuration provides a pre-organized, hexadentate binding pocket for metal ions, involving
three nitrogen atoms from the ring and three oxygen atoms from the carboxylate groups.[1]
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Table 1: Physicochemical Properties of NOTA-NHS Ester

Property Value References
Molecular Formula C16H24N40Os [31[5]
Molecular Weight ~400.38 g/mol [3][5]I6]

2-[4-(carboxymethyl)-7-[2-(2,5-
dioxopyrrolidin-1-yl)oxy-2-

IUPAC Name Py _y) : [31[5]
oxoethyl]-1,4,7-triazonan-1-

yl]acetic acid

CAS Number 1338231-09-6 [3][6]

Typically a white to light yellow
Appearance y? Y gty (11161171
solid/powder

Soluble in organic solvents like
Solubility DMSO and DMF; relatively [1]
insoluble in water

Purity Typically >95% [3]

Mechanism of Action: Bioconjugation

The primary application of NOTA-NHS ester involves its covalent attachment to biomolecules.
This process, known as bioconjugation, occurs via a nucleophilic acyl substitution reaction. The
NHS ester group is an excellent leaving group, making the adjacent carbonyl carbon highly
electrophilic and susceptible to attack by primary amines.

The reaction proceeds as follows:

e A primary amine on a biomolecule (e.g., the e-amino group of a lysine residue) acts as a
nucleophile.

e The amine attacks the carbonyl carbon of the NHS ester.

e This leads to the formation of a stable, covalent amide bond between the NOTA chelator and
the biomolecule.
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» N-hydroxysuccinimide is released as a byproduct.[1][4]

This conjugation reaction is highly dependent on pH. Optimal conditions are typically in a
slightly alkaline buffer (pH 7-9), with a range of 8.3-8.5 often cited as ideal.[1][8] Below pH 7.5,
the amine groups are protonated, reducing their nucleophilicity. Above pH 9.0, the rate of
hydrolysis of the NHS ester itself increases, which competes with the desired amidation
reaction.[1][8]
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Reactants

NOTA-NHS Ester Biomolecule

NOTA-Linker-C(=0) O-N(C=0)2 R-NH:z (Primary Amine)
\

\

Nucleophilic Acyl
Substitution
(pH 7-9)

/™
Produ&\

N-hydroxysuccinimide
NOTA-Linker-C(=0)-NH-R (Byproduct)

Stable Conjugate
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Start:
NOTA Precursor
(e.g., NOTA-tri-tert-butyl ester)

l

Add Reagents:
- NHS or Disuccinimidyl Carbonate
- Coupling Agent (EDC/DCC)
- Anhydrous Solvent (DMF/DMSO)

Stir at Room Temperature
(Several hours to overnight)

Incomplete

Monitor Reaction
(TLC, LC-MS)

Purification
(Chromatography)

End Product:
NOTA-NHS Ester
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1. Prepare Antibody 2. Prepare NOTA-NHS Ester
(Amine-free buffer, pH 8.0-8.5) (10 mM stock in anhydrous DMSO)

3. Mix Reagents
(Add NHS ester to antibody)

4. Incubate
(2-2 hours at RT, in dark)

5. Quench Reaction (Optional)
(Add Tris or Glycine)

6. Purify Conjugate
(Desalting column / Dialysis)

7. Characterize
(Mass Spectrometry for DOL)

Final Product:
NOTA-Antibody Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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